Cas no 941996-19-6 (N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)
N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
- N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
-
- Inchi: 1S/C15H13N3O4S/c1-20-10-6-5-9(8-11(10)21-2)14-17-18-15(22-14)16-13(19)12-4-3-7-23-12/h3-8H,1-2H3,(H,16,18,19)
- InChI Key: VUWUKCVCHVIJKJ-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(C3=CC=C(OC)C(OC)=C3)O2)=O)SC=CC=1
N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2767-0172-2μmol |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-5μmol |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-10μmol |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-1mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-2mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-3mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-4mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-5mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-10mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2767-0172-15mg |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
941996-19-6 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
Introduction to N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 941996-19-6)
N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide, identified by its CAS number 941996-19-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique structural motif that has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.
The core structure of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide combines several pharmacophoric elements that are known to contribute to biological activity. The presence of a thiophene ring is particularly noteworthy, as thiophenes are widely recognized for their role in various bioactive molecules. Additionally, the oxadiazole moiety is a heterocyclic compound that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.
The substituents on the molecule, specifically the 3,4-dimethoxyphenyl group and the carboxamide functionality, further enhance its potential as a lead compound. The methoxy groups on the phenyl ring can influence the electronic properties of the molecule and may contribute to its binding affinity to biological targets. The carboxamide group is a common pharmacophore that often participates in hydrogen bonding interactions within biological systems, which can be crucial for drug-receptor binding.
In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has been investigated for its potential as an inhibitor of various kinases and other enzymes implicated in cancer and inflammatory diseases. Preliminary studies have suggested that this compound exhibits inhibitory activity against several target enzymes, making it a promising candidate for further development.
The synthesis of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential future clinical trials.
The pharmacological evaluation of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases involved in cancer progression. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting key signaling pathways. These findings suggest that N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide could be a valuable therapeutic agent for treating various inflammatory and oncological conditions.
The development of novel therapeutic agents is an iterative process that requires collaboration between chemists, biologists, and clinicians. N-5-(3, 4-dimethoxyphenyl)-1, 3, 4- oxadiazol- 2- ylthiophene- 2- carboxamide represents an example of how interdisciplinary research can lead to the discovery of new drugs with significant therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like N-5-(3, 4-dimethoxyphenyl)-1, 3, 4- oxadiazol- 2- ylthiophene- carboxamide will be instrumental in developing next-generation treatments that address unmet medical needs.
941996-19-6 (N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)